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Electrolyte
System

Battery
Type

Reported Stability
Window (V vs.
Li/Li+ or Na/Na+)

Key Supporting Data
Source
Citation

SN-based
composite solid

electrolyte

Lithium-
metal

4.9 V (vs. Li/Li+) High ionic conductivity (1.3×10⁻⁴
S cm⁻¹ at 30°C); stable cycling

with LFP and NCM cathodes.

[1]

SN-based deep

eutectic
electrolyte

Sodium-

ion

Intrinsically safe for

high voltage

Nonflammable; enables stable

cycling at high voltages; promotes
robust electrode-electrolyte

interphase.

[2]

LLTO-enhanced

SN composite
electrolyte

Lithium-

metal

5.1 V (vs. Li/Li+) Remarkable ionic conductivity (2.5

mS cm⁻¹ at room temp.); stable
cycling for 1100 cycles with

LiFePO₄.

[3]

SN-modulated

gel polymer
electrolyte

Sodium-

metal

Stable at 4.7 V (vs.

Na/Na+)

Capacity retention of 94.34% after

1000 cycles at 4.7 V; superior
oxidative toleration.

[4] [5]
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Experimental Protocols for Stability Measurement

The electrochemical stability windows cited in the table above are typically determined using a combination

of electrochemical techniques and cell tests. The general methodology involves:

Electrolyte Preparation: The SN-based electrolyte is fabricated as described in each study. For

example:

In-situ Polymerization: Fabricating electrolytes via the in-situ polymerization of precursor
solutions containing SN and other components like PVDF-HFP and LLZO [1].

Deep Eutectic Formation: Constructing a deep eutectic system by leveraging hydrogen
bonding between SN and other compounds, which enhances safety and electrochemical

stability [2].
Composite Formation: Reinforcing SN with ceramic ionic conductors like Lithium Lanthanum

Titanate (LLTO) to create composite solid electrolytes with high anodic stability [3].

Electrochemical Testing:

Linear Sweep Voltammetry (LSV) or Cyclic Voltammetry (CV): These are the primary

techniques used to determine the electrochemical window. The electrolyte is placed in a cell
with an inert working electrode (e.g., stainless steel) and a lithium/sodium metal

counter/reference electrode. A voltage sweep is applied, and the current is measured. The
stability window is identified as the voltage range within which only a negligible background

current flows. A significant rise in current indicates the onset of electrolyte oxidation or
reduction.

Electrochemical Impedance Spectroscopy (EIS): This technique is often used in conjunction
to measure ionic conductivity across a range of frequencies [6].

Long-term Cycling in Full Cells: The most practical test of stability is the electrolyte's
performance in a real battery cell over hundreds of cycles with high-voltage cathodes (e.g.,

NCM, LiFePO₄, or Na₃V₂(PO₄)₃), as reported in the studies [1] [3] [4].

The workflow below illustrates the general experimental process for characterizing an electrolyte's stability.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://ui.adsabs.harvard.edu/abs/2025JPS...65637924S/abstract
https://pubmed.ncbi.nlm.nih.gov/38607696/
https://pubmed.ncbi.nlm.nih.gov/40907388/
https://www.mdpi.com/2077-0375/10/3/45
https://ui.adsabs.harvard.edu/abs/2025JPS...65637924S/abstract
https://pubmed.ncbi.nlm.nih.gov/40907388/
https://pubmed.ncbi.nlm.nih.gov/40495729/
https://www.smolecule.com/products/s1938142?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Electrolyte Formulation
(SN, polymers, salts, additives)

Electrolyte Fabrication
(In-situ polymerization,
composite formation)

Physicochemical
Characterization

Electrochemical Testing

Battery Cell Performance
(Half-cell & Full-cell)

Data Analysis &
Stability Window Validation

Click to download full resolution via product page

Guidance on Finding Succinonitrile-d4 Data

The absence of specific data on succinonitrile-d4 in the search results suggests it is a more specialized

niche. To find the information you need, I suggest the following steps:

Refine Your Search Strategy: Use precise search terms like "succinonitrile-d4 electrochemistry,"

"deuterated succinonitrile stability window," or "isotope effect succinonitrile electrolyte" in academic
databases (e.g., SciFinder, Web of Science, Google Scholar).

Investigate the Isotope Effect: The primary difference with SN-d4 is the replacement of hydrogen
with deuterium. Your research should focus on how this isotopic substitution affects molecular motion,
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phase behavior, and ion transport, which could theoretically lead to minor shifts in the electrochemical

stability window. Look for fundamental studies on the "isotope effect in plastic crystal electrolytes."
Consider Experimental Determination: If literature data remains elusive, the most reliable approach

would be to perform the experimental characterization yourself using the protocols outlined above,
comparing SN-d4 directly with standard SN under identical conditions.

Need Custom Synthesis?
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To cite this document: Smolecule. [Electrochemical Stability Window of Succinonitrile-Based

Electrolytes]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1938142#succinonitrile-d4-electrochemical-stability-window]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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